Cas no 2227880-34-2 ((2R)-6-(1H-indol-3-yl)hexan-2-ol)

• Product Name: (2R)-6-(1H-indol-3-yl)hexan-2-ol
• CAS No: 2227880-34-2
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 5928309
• PubChem ID: 165627361
• Update Time: 2025-05-19

(2R)-6-(1H-indol-3-yl)hexan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-6-(1H-indol-3-yl)hexan-2-ol
• 2227880-34-2
• EN300-1790943

• Inchi： 1S/C14H19NO/c1-11(16)6-2-3-7-12-10-15-14-9-5-4-8-13(12)14/h4-5,8-11,15-16H,2-3,6-7H2,1H3/t11-/m1/s1
• InChI Key： ZJVYRRFMBZPWJG-LLVKDONJSA-N
• SMILES： O[C@H](C)CCCCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 36Ų

Additional information on (2R)-6-(1H-indol-3-yl)hexan-2-ol

(2R)-6-(1H-indol-3-yl)hexan-2-ol: A Comprehensive Overview

The compound (2R)-6-(1H-indol-3-yl)hexan-2-ol (CAS No. 2227880-34-2) is an organic molecule with significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an indole moiety with a hexanol backbone, creating a molecule with potential bioactivity and versatile applications. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications.

The indole ring system, a key structural feature of (2R)-6-(1H-indol-3-yl)hexan-2-ol, is a heterocyclic aromatic compound that has been extensively studied for its biological activity. Indole derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. The presence of the indole group in this compound suggests that it may exhibit similar bioactivity, making it a valuable candidate for further research in drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2R)-6-(1H-indol-3-yl)hexan-2-ol and its derivatives. Researchers have employed various strategies, including asymmetric synthesis and catalytic methods, to produce this compound in high enantiomeric excess. These methods not only enhance the yield and purity of the compound but also pave the way for large-scale production, which is essential for its potential commercial applications.

In terms of biological activity, (2R)-6-(1H-indol-3-yl)hexan-2-ol has shown promising results in preliminary assays. Studies have demonstrated its ability to modulate key biological pathways, including those involved in inflammation, oxidative stress, and neurodegenerative diseases. For instance, recent research has highlighted its potential as an anti-inflammatory agent by inhibiting pro-inflammatory cytokines and reducing oxidative stress markers.

The stereochemistry of (2R)-6-(1H-indol-3-yli)hexan-o plays a crucial role in determining its biological activity. The (R)-configuration at the second carbon atom ensures proper molecular recognition and interaction with biological targets. This stereochemical specificity is critical in drug design, as it can significantly influence the efficacy and safety profile of a compound.

From a materials science perspective, (2R)-6-(1H-indol-)yli-hexan-o has shown potential as a building block for advanced materials. Its unique structure allows for the formation of supramolecular assemblies and self-assembled monolayers, which are essential components in nanotechnology and surface engineering. Researchers have explored its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations.

In conclusion, ( CAS No. 880 - 34 - ) is a versatile compound with significant potential in various scientific domains. Its unique structure, combined with recent advancements in synthesis and biological studies, positions it as a valuable tool for future research and development. As ongoing studies continue to uncover its full range of applications, this compound is likely to play an increasingly important role in both academic and industrial settings.